3-methoxy-1-methyl-N-(4-(methylthio)benzo[d]thiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C14H14N4O2S2/c1-18-7-8(13(17-18)20-2)12(19)16-14-15-11-9(21-3)5-4-6-10(11)22-14/h4-7H,1-3H3,(H,15,16,19)
• InChI Key: QWSSKLAMASMPEX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=NC3=C(S2)C=CC=C3SC
• Molecular Formula: C14H14N4O2S2
• Molecular Weight: 334.4 g/mol
• CAS No.: 1171452-40-6

Description

3-methoxy-1-methyl-N-(4-(methylthio)benzo[d]thiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C14H14N4O2S2 and its molecular weight is 334.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis, Characterization, and Cytotoxicity of Pyrazole Derivatives

Pyrazole derivatives, including 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, were synthesized through the reaction of N-(aryl)-2-cyano-3-[(4-methoxyphenyl)amino]-3-(methylthio)acrylamides with hydrazine hydrate in ethanol. The structures of these compounds were established based on elemental analysis and spectral data (IR, MS, 1H-NMR, and 13C-NMR). Some of these compounds were screened for their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, showcasing the potential medicinal applications of such derivatives (Hassan et al., 2014).

Biological Activities

Anti-Inflammatory and Analgesic Agents

Novel derivatives synthesized from visnagenone–ethylacetate or khellinone–ethylacetate with 6-aminothiouracil in dimethylformamide showcased significant cyclooxygenase-1/2 (COX-1/COX-2) inhibitory, analgesic, and anti-inflammatory activities. Certain compounds demonstrated higher COX-2 selectivity and comparable activity to standard drugs, indicating their potential as therapeutic agents (Abu‐Hashem et al., 2020).

Chemical Synthesis and Utility

Regiospecific Synthesis of Heterocycles

The utility of 1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one as a three-carbon synthon for the efficient regiospecific synthesis of various five and six-membered heterocycles, demonstrating the compound's versatility in synthesizing complex molecules with potential biological activities (Mahata et al., 2003).

X-Ray Crystal Structure and Theoretical Studies

X-Ray Crystal Structure of Pyrazole Derivatives

Novel pyrazole derivatives were synthesized and characterized through various spectroscopic techniques, including NMR, mass spectra, and FT-IR. The crystal structure was confirmed by single crystal X-ray diffraction studies, providing detailed insights into the molecular geometry and intermolecular interactions, contributing to the understanding of their physical properties and potential applications (Kumara et al., 2018).

Mechanism of Action

Target of Action

They have been reported to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Mode of Action

They may activate or stop biochemical pathways and enzymes or stimulate or block receptors in biological systems . For instance, some thiazole derivatives have been found to interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

For instance, they can affect the synthesis of neurotransmitters such as acetylcholine .

Pharmacokinetics

Thiazole derivatives are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.

Result of Action

Thiazole derivatives have been reported to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Action Environment

The solubility of thiazole derivatives in various solvents suggests that the compound’s action could be influenced by the chemical environment .